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Compound of Interest

Compound Name: Cdk8-IN-1

Cat. No.: B3028136

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclin-dependent kinase 8 (CDKS8) is a key transcriptional regulator implicated in various
signaling pathways crucial for cell proliferation and differentiation. Its dysregulation is
associated with numerous cancers, making it a compelling target for therapeutic intervention.
This document provides detailed application notes and protocols for the use of Cdk8-IN-1, a
potent and selective inhibitor of CDK8 and its close homolog, CDK19.

It is important to note that the scientific literature and commercial suppliers may use the terms
"Cdk8-IN-1" and "CDK®8/19-IN-1" to refer to different chemical entities. "Cdk8-IN-1" is
associated with the chemical formula C11H8F3N30, while "CDK8/19-IN-1" corresponds to
C19H18N404S2.[1][2] This document will focus on the latter, a well-characterized dual inhibitor
of CDK8 and CDK19, hereatfter referred to as Cdk8-IN-1 for consistency. This compound
exhibits potent, orally bioavailable, and selective inhibition of CDK8 and CDK19.[3][4]

Data Presentation
Cdk8-IN-1 Properties

Property Value Reference
Molecular Formula C19H18N404S2 [1][5]
Molecular Weight 430.5 g/mol [5]

CAS Number 1818427-07-4 [5]
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Target IC50 / Kd Reference
CDK8 0.46 nM (IC50) [3][4]
CDK19 0.99 nM (IC50) [3][4]
CDK9 270 nM (IC50) [3][4]
CDK8 46 nM (Kd) [5]

CDK19 25 nM (Kd) [5]

In Vitro Cellular Activity (GI50)

Cell Type GI50 Range Reference

Colon, Multiple Myeloma, AML,
0.43-2.5nM [31[5]
Lung Cancer Cells

Solution Preparation and Storage

Proper preparation and storage of Cdk8-IN-1 solutions are critical for maintaining its stability

and activity.

Solubility
Solvent Solubility Reference
DMSO =50 mg/mL [5]

Storage Conditions
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Storage ]

Form Duration Reference
Temperature

Powder -20°C 3years

4°C 2 years [5]

In Solvent (DMSO) -80°C 1 year [5]

-20°C 1 month [4]

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into single-use volumes.[6]

Experimental Protocols

Protocol 1: Preparation of Cdk8-IN-1 Stock Solution (10

mM in DMSO)

e Weighing: Accurately weigh the required amount of Cdk8-IN-1 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.305 mg of Cdk8-IN-1 (Molecular
Weight = 430.5 g/mol).

e Dissolution: Add the appropriate volume of high-purity DMSO to the powder. Using the

example above, add 1 mL of DMSO.

» Solubilization: Gently vortex or sonicate the solution until the compound is completely

dissolved. Ensure no visible particulates remain.

 Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in

appropriate vials. Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C

for short-term storage (up to 1 month).[4][5]

Experimental Workflow for Cdk8-IN-1 Solution Preparation
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Visually Inspect for Clarity

Weigh Cdk8-IN-1 Powder

;

Add High-Purity DMSO

(Vortex/Sonicate to Dissolve)

Particulates Present

Clear Solution

(Aliquot into Single-Use Vials)
(Store at -80°C or —20°C)

Workflow for Preparing Cdk8-IN-1 Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.targetmol.com/compound/cdk8-19-in-1
https://www.medchemexpress.com/CDK8-19-IN-1.html
https://immunomart.com/wp-content/uploads/2024/03/CDK8-19-IN-1-DataSheet-MedChemExpress.pdf
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2018.00171/full
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2018.00171/full
https://www.benchchem.com/product/b3028136#cdk8-in-1-solution-preparation-and-storage
https://www.benchchem.com/product/b3028136#cdk8-in-1-solution-preparation-and-storage
https://www.benchchem.com/product/b3028136#cdk8-in-1-solution-preparation-and-storage
https://www.benchchem.com/product/b3028136#cdk8-in-1-solution-preparation-and-storage
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3028136?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

